molecular formula C21H22N6O5 B2803882 2-methoxy-N-(4-(4-(2-morpholino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide CAS No. 1396792-48-5

2-methoxy-N-(4-(4-(2-morpholino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide

Cat. No. B2803882
CAS RN: 1396792-48-5
M. Wt: 438.444
InChI Key: GEVVRYHQKWEEFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-methoxy-N-(4-(4-(2-morpholino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C21H22N6O5 and its molecular weight is 438.444. The purity is usually 95%.
BenchChem offers high-quality 2-methoxy-N-(4-(4-(2-morpholino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methoxy-N-(4-(4-(2-morpholino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis in Medicinal Chemistry

2-methoxy-N-(4-(4-(2-morpholino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide and its derivatives have been studied extensively in the field of medicinal chemistry for the synthesis of various biologically active compounds. For example, similar compounds have been used in the synthesis of Gefitinib, a well-known cancer treatment drug (Bo Jin, Guohua Chen, Aifeng Zou, T. Shi, Jinshan Ren, 2005).

Development of Anti-inflammatory and Analgesic Agents

Studies have also explored the synthesis of novel chemical structures derived from this compound for potential use as anti-inflammatory and analgesic agents. Certain derivatives have shown promising results in cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibition tests (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Gastrokinetic Activity

The compound has been a subject of interest in the development of gastrokinetic agents. Research has been conducted on analogs of this compound, evaluating their effects on gastric emptying and identifying structure-activity relationships that could be beneficial for gastrokinetic activity (S. Kato, T. Morie, H. Harada, N. Yoshida, J. Matsumoto, 1992).

Anticancer Research

This compound has also been noted as an important intermediate in the synthesis of several small molecule anticancer drugs. Its derivatives have been investigated for potential anticancer activities, highlighting the compound's importance in the ongoing search for new and effective cancer treatments (Linxiao Wang, Jianqiang Wang, Shan Xu, Jielian Wu, Qidong Tang, Pengwu Zheng, 2016).

Novel Reactions in Organic Synthesis

Research has also focused on novel reactions involving this compound, such as the amination reaction at the β-carbon atom of the alkyl group, which forms different structures, demonstrating its versatility and importance in organic synthesis (L. Jurd, 1978).

properties

IUPAC Name

2-methoxy-N-[4-[4-(2-morpholin-4-yl-2-oxoethyl)-5-oxotetrazol-1-yl]phenyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22N6O5/c1-31-18-5-3-2-4-17(18)20(29)22-15-6-8-16(9-7-15)27-21(30)26(23-24-27)14-19(28)25-10-12-32-13-11-25/h2-9H,10-14H2,1H3,(H,22,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GEVVRYHQKWEEFT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N3C(=O)N(N=N3)CC(=O)N4CCOCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22N6O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

438.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-methoxy-N-(4-(4-(2-morpholino-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.